
An In-depth Technical Guide to the Safety and
Handling of Methylcycloheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylcycloheptane

Cat. No.: B031391 Get Quote

Disclaimer: Comprehensive safety and toxicological data for methylcycloheptane (CAS No:

4126-78-7) is limited. This guide leverages data from the structurally similar and well-studied

compound, methylcyclohexane (CAS No: 108-87-2), as a primary surrogate for assessing

potential hazards and outlining safety precautions. Researchers should handle

methylcycloheptane with the utmost care, assuming it possesses hazards similar to or greater

than those of methylcyclohexane until more specific data becomes available.

Introduction
Methylcycloheptane is a cyclic alkane with the chemical formula C₈H₁₆.[1][2] It is a colorless

liquid with a hydrocarbon-like odor.[1] Its seven-membered ring structure with a methyl

substituent makes it a subject of interest in conformational analysis and as a component in fuel

research.[3] This guide provides a detailed overview of the known properties of

methylcycloheptane and comprehensive safety and handling protocols, primarily based on

data for methylcyclohexane, to ensure its safe use in research and development settings.

Physical and Chemical Properties
A comparison of the physical and chemical properties of methylcycloheptane and its

surrogate, methylcyclohexane, is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b031391?utm_src=pdf-interest
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://www.solubilityofthings.com/methylcycloheptane
https://www.chemsrc.com/en/cas/4126-78-7_122187.html
https://www.solubilityofthings.com/methylcycloheptane
https://www.benchchem.com/product/B031391
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Methylcycloheptane Methylcyclohexane

Molecular Formula C₈H₁₆[1][2] C₇H₁₄[4][5]

Molecular Weight 112.21 g/mol [1][2] 98.19 g/mol [4][5]

Appearance Clear, colorless liquid[1]
Colorless liquid with a faint,

benzene-like odor[4][6]

Boiling Point 135.8 – 141.0 °C[1][2] 101 °C[5][7]

Melting Point -64.0 °C[1] -126.3 °C[5][7]

Flash Point 19.9 °C[2] -3.9 °C (closed cup)[8]

Density 0.8 - 0.8288 g/cm³[1][2] 0.77 g/mL at 25 °C[7][8]

Vapor Pressure 9.4 mmHg at 25°C[2] 37 mmHg at 20 °C[5]

Water Solubility Insoluble[1] Insoluble[4][9]

LogP 4.44[2] 3.61[4]

Flammability and Fire Hazards
Methylcycloheptane is a flammable liquid.[10] The vapor is heavier than air and may travel to

a source of ignition and flash back.[11] Vapors may form explosive mixtures with air.[11]

Parameter Data (Primarily for Methylcyclohexane)

Flash Point -3.9 °C (closed cup)[8]

Lower Explosive Limit (LEL) 1.1 - 1.2%[6][9]

Upper Explosive Limit (UEL) 6.7%[6][9]

Autoignition Temperature 258 - 260 °C[8][12]

NFPA 704 Rating (for Methylcyclohexane) Health: 2, Flammability: 3, Instability: 0[5][13]

Fire Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.

[14]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may spread along the ground and collect

in low or confined areas.[11] Containers may explode when heated.[15]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[16]

Health Hazards and Toxicology
Exposure to methylcycloheptane may cause adverse health effects. The primary routes of

exposure are inhalation, skin contact, and ingestion.[6]

Acute Effects:

Inhalation: Inhalation of vapors may cause respiratory tract irritation, dizziness, drowsiness,

headache, and nausea.[7] High concentrations can lead to central nervous system (CNS)

depression, narcosis, and unconsciousness.[9]

Skin Contact: May cause skin irritation, redness, and drying.[16] Prolonged or repeated

contact can lead to dermatitis due to the defatting action on the skin.[9]

Eye Contact: May cause irritation and redness.[9]

Ingestion: May be fatal if swallowed and enters airways (aspiration hazard).[11][16] Ingestion

can cause gastrointestinal irritation, nausea, and vomiting.[9]

Chronic Effects:

Prolonged or repeated exposure may affect the liver and kidneys.[9] Chronic solvent

inhalation may result in nervous system impairment.[9]

Toxicological Data (for Methylcyclohexane):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://precisionlubrication.com/articles/flash-point-testing/
https://www.chemos.de/import/data/msds/GB_en/108-87-2-A0216882-GB-en.pdf
https://datasheets.scbt.com/sc-250391.pdf
https://store.astm.org/d0093-20.html
https://www.benchchem.com/product/b031391?utm_src=pdf-body
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0406.html
https://chembk.com/en/chem/Methylcyclohexane
https://cameochemicals.noaa.gov/chemical/3919
https://store.astm.org/d0093-20.html
https://cameochemicals.noaa.gov/chemical/3919
https://cameochemicals.noaa.gov/chemical/3919
https://www.chemos.de/import/data/msds/GB_en/108-87-2-A0216882-GB-en.pdf
https://store.astm.org/d0093-20.html
https://cameochemicals.noaa.gov/chemical/3919
https://cameochemicals.noaa.gov/chemical/3919
https://cameochemicals.noaa.gov/chemical/3919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Value Species

LD₅₀ (Oral) 2,250 mg/kg Mouse[17]

LD₅₀ (Oral) >3,200 mg/kg Rat[18]

LD₅₀ (Dermal) >86,000 mg/kg Rabbit[12]

LC₅₀ (Inhalation) 41,500 mg/m³/2h Mouse[18]

LC₅₀ (Inhalation) 7,613 ppm/4h Rabbit[18]

First Aid Measures
Immediate medical attention is required in case of serious exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[14]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash contaminated clothing

before reuse. Seek medical attention if irritation

persists.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[13]

Ingestion

Do NOT induce vomiting. If vomiting occurs,

keep head lower than hips to prevent aspiration.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][11]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and fire.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[9]

Keep away from heat, sparks, open flames, and other ignition sources. - No smoking.[11][13]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[11][13]

Use only non-sparking tools.[11][13]

Avoid contact with skin, eyes, and clothing.[16]

Wear appropriate personal protective equipment (PPE).[13]

Wash hands thoroughly after handling.[9]
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Storage

Handling

Personal Protective Equipment (PPE)

Store in a cool, dry, well-ventilated area Keep container tightly closed Store away from incompatible materials (e.g., strong oxidizers) Store in a flammable liquids cabinet

Use in a well-ventilated area or fume hood Keep away from ignition sources Ground and bond containers Use non-sparking tools Wear appropriate PPE

Safety glasses with side shields or goggles Chemical-resistant gloves (e.g., nitrile) Flame-retardant lab coat Respiratory protection if ventilation is inadequate

Methylcycloheptane

Handling

Storage

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of methylcycloheptane.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a flame-retardant lab

coat, and closed-toe shoes.[13]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended exposure limits, a NIOSH-approved respirator is recommended.[6]

Accidental Release Measures
Small Spills: Eliminate all ignition sources. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable, closed container for disposal.[9]
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Large Spills: Evacuate the area. Eliminate all ignition sources. Prevent the spill from entering

drains or waterways. Use a vapor-suppressing foam to reduce vapors. Dike the spill and

collect the material with non-sparking tools.[14]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. This material and its

container must be disposed of as hazardous waste.[16] Do not allow it to enter drains or

waterways.[16]

Experimental Protocols
Determination of Flash Point (Pensky-Martens Closed
Cup Method - ASTM D93)
This method is used to determine the flash point of petroleum products in the temperature

range of 40°C to 370°C.[13][14][16]

Methodology:

A brass test cup is filled with a specified volume of the sample.[19]

The sample is heated and stirred at a specified rate.[10] For Procedure A (applicable to

distillate fuels), the stirring rate is 90-120 rpm.[13]

An ignition source is directed into the cup at regular temperature intervals, with the stirring

momentarily stopped.[19]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.[14][19]

Acute Dermal Toxicity Assessment (OECD Guideline
402)
This test provides information on health hazards likely to arise from a short-term dermal

exposure to a substance.[20][21]

Methodology:
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Animal Selection: Healthy young adult animals of a single sex (usually females) are used.

[22] The fur is clipped from the dorsal area of the trunk of the test animals approximately 24

hours before the test.[23]

Dose Application: The test substance is applied uniformly over an area that is approximately

10% of the total body surface area.[24] The area is then covered with a porous gauze

dressing.[23]

Exposure: The exposure period is 24 hours.[23]

Observation: Animals are observed for mortality, signs of toxicity, and body weight changes

for at least 14 days.[24]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[24]
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Caption: Experimental workflow for an acute dermal toxicity study (OECD 402).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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